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Compound of Interest

Compound Name: N4-Acetylcytosine

Cat. No.: B085167

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as N4-Acetylcytosine. This
document provides immediate and essential safety and logistical information, including detailed
operational and disposal plans, to foster a secure research environment.

N4-Acetylcytosine is classified as a hazardous chemical, causing skin and eye irritation, and

may lead to respiratory irritation[1][2][3][4]. Adherence to the following guidelines is critical for
safe handling and disposal.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N4-Acetylcytosine
to minimize exposure and ensure personal safety[1].
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PPE Category

Specification

Standard

Eye/Face Protection

Safety glasses with side-

shields or goggles.

OSHA 29 CFR 1910.133 or
European Standard EN166.

Skin Protection

Appropriate protective gloves
(e.g., nitrile rubber) and
clothing to prevent skin

exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) if exposure limits are
exceeded or if irritation is

experienced.

EN 149.

Hazard Classification

N4-Acetylcytosine is identified with the following hazard classifications according to the
Globally Harmonized System (GHS).

Hazard Class Category
Skin Corrosion/Irritation Category 2.
Serious Eye Damage/Eye lIrritation Category 2.

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system).

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following procedural steps is required to ensure the safe handling of

N4-Acetylcytosine.

e Preparation:

o Ensure adequate ventilation in the designated handling area.
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o Wear all required personal protective equipment as specified in the table above before
handling the compound.

o Keep the container tightly closed when not in use.

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.

o

Do not ingest or inhale the substance.

[¢]

Prevent dust formation during handling.

[¢]

Wash hands thoroughly after handling.

o Storage:
o Store in a dry, cool, and well-ventilated place.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a physician if you feel unwell.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.
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Disposal Plan

Proper disposal of N4-Acetylcytosine is crucial to prevent environmental contamination and
ensure regulatory compliance.

o Waste Collection: Sweep up and shovel the solid material into suitable, closed containers for

disposal.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations. Do not release into the

environment.

Visual Workflow for Safe Handling of N4-
Acetylcytosine

The following diagram illustrates the key steps for the safe handling of N4-Acetylcytosine,
from preparation to disposal.
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Caption: Workflow for safe handling of N4-Acetylcytosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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